4-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)morpholine

• IUPAC Name: [2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C15H14ClFN2O4/c16-11-7-10(17)1-2-13(11)22-9-14-18-12(8-23-14)15(20)19-3-5-21-6-4-19/h1-2,7-8H,3-6,9H2
• InChI Key: WYKQEXZLMOVEOM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=COC(=N2)COC3=C(C=C(C=C3)F)Cl
• Molecular Formula: C15H14ClFN2O4
• Molecular Weight: 340.73 g/mol

Description

4-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)morpholine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of oxazolidinone derivatives and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 4-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)morpholine involves the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit. It also acts as an inhibitor of monoamine oxidase-B (MAO-B), which is an enzyme involved in the breakdown of dopamine in the brain.
Biochemical and physiological effects:
Studies have shown that 4-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)morpholine has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit the growth of bacteria. It also has neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 4-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)morpholine in lab experiments include its high potency and specificity. However, its limitations include its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for research on 4-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)morpholine. These include:
1. Further studies on its potential therapeutic applications in other diseases such as Parkinson's disease and depression.
2. Development of more efficient synthesis methods to improve its yield and purity.
3. Investigation of its potential side effects and toxicity in humans.
4. Studies on its pharmacokinetics and pharmacodynamics to optimize its dosage and administration.
5. Exploration of its potential use as a diagnostic tool for neurodegenerative diseases.
Conclusion:
In conclusion, 4-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)morpholine is a chemical compound that has shown promising results in various scientific research studies. Its potential therapeutic applications in the treatment of cancer, Alzheimer's disease, and bacterial infections make it a promising compound for further research. However, more studies are needed to fully understand its mechanism of action, potential side effects, and toxicity in humans.

Synthesis Methods

The synthesis of 4-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)morpholine involves the reaction of 2-chloro-4-fluorobenzyl alcohol with 4-(morpholin-4-yl)butanoic acid, followed by the addition of oxalyl chloride and 2-amino-4,5-dimethylthiazole. The resulting product is then treated with sodium hydroxide to obtain the final compound.

Scientific Research Applications

The potential therapeutic applications of 4-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)morpholine have been extensively studied. It has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and bacterial infections.